1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-[(4-ethoxyphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 1-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-3-[(4-ethoxyphenyl)methyl]-4aH-thieno[3,2-d]pyrimidin-1-ium-2,4-dione
• InChI: InChI=1S/C25H24N3O4S/c1-2-32-19-9-7-17(8-10-19)15-28-24(30)23-21(12-14-33-23)27(25(28)31)16-22(29)26-13-11-18-5-3-4-6-20(18)26/h3-10,12,14,23H,2,11,13,15-16H2,1H3/q+1
• InChI Key: QFJADQLTZCIIGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2C(=O)C3C(=[N+](C2=O)CC(=O)N4CCC5=CC=CC=C54)C=CS3
• Molecular Formula: C25H24N3O4S+
• Molecular Weight: 462.5 g/mol

Description

1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-[(4-ethoxyphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C25H23N3O4S and its molecular weight is 461.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Properties

• The compound 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-[(4-ethoxyphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione and its derivatives have been synthesized through various methodologies, focusing on their structural properties and potential for antimicrobial activity. For instance, the synthesis and antimicrobial evaluation of similar ethoxyphthalimide derivatized spiro[indole-3,5′-[1,3]thiazolo[4,5-c]isoxazol]-2(1H)-ones through a five-step pathway have been reported, highlighting the structural diversity and potential of these compounds (Thadhaney et al., 2010). Similarly, the synthesis of methyl 3-amino-1H-indole-2-carboxylates and their conversion to 5H-pyrimido[5,4-b]indole derivatives through reactions with various reagents exemplify the compound's versatility and potential for chemical modifications (Shestakov et al., 2009).

Chemical Properties and Reactions

• Investigations into the chemical properties of related compounds, such as the stability of mono- and disubstituted [(tetrahydro-2,4-dioxopyrimidin-1(2H)-yl)phenoxy]naphthalene-1,4-diones in alkaline and acidic media, and their antimicrobial activity, reveal the compound's reactivity and potential for biological applications (Voskienė et al., 2011). The synthesis and characterization of novel fused thiazolo[3,2-a]pyrimidinones and pyrimido[2,1-b][1,3]thiazinones further demonstrate the compound's structural complexity and potential for generating bioactive molecules (Abbas et al., 2015).

Antimicrobial and Antitumor Activity

• The antimicrobial and antitumor potential of thieno[3,2-d]pyrimidine-2,4-dione derivatives have been explored, with some compounds showing activity against strains like Staphylococcus aureus, Escherichia coli, Bacillus subtilis, and human cancer cell lines including MCF-7 (breast adenocarcinoma), HeLa (cervical carcinoma), and HCT-116 (colonic carcinoma) (Vlasov et al., 2015; Hafez & El-Gazzar, 2017). This indicates the compound's potential as a framework for developing new therapeutic agents.